molecular formula C12H29NP2 B8653448 Ethanamine, 2-(diethylphosphino)-N-[2-(diethylphosphino)ethyl]- CAS No. 123695-26-1

Ethanamine, 2-(diethylphosphino)-N-[2-(diethylphosphino)ethyl]-

Cat. No.: B8653448
CAS No.: 123695-26-1
M. Wt: 249.31 g/mol
InChI Key: QNJUXDQESJRITJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethanamine, 2-(diethylphosphino)-N-[2-(diethylphosphino)ethyl]- is a useful research compound. Its molecular formula is C12H29NP2 and its molecular weight is 249.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanamine, 2-(diethylphosphino)-N-[2-(diethylphosphino)ethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanamine, 2-(diethylphosphino)-N-[2-(diethylphosphino)ethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

123695-26-1

Molecular Formula

C12H29NP2

Molecular Weight

249.31 g/mol

IUPAC Name

2-diethylphosphanyl-N-(2-diethylphosphanylethyl)ethanamine

InChI

InChI=1S/C12H29NP2/c1-5-14(6-2)11-9-13-10-12-15(7-3)8-4/h13H,5-12H2,1-4H3

InChI Key

QNJUXDQESJRITJ-UHFFFAOYSA-N

Canonical SMILES

CCP(CC)CCNCCP(CC)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of diethylphosphine (6.72 g, 74,6 mmol) in THF (150 ml) at −35° C., was added 47 ml of n-BuLi (1.6 M). Next, bis(2-chloroethyl)trimethylsilylamine (8.18 g, 38.4 mmol) in 40 ml tetrahydrofuran was then added dropwise to the LiP(Et)2 in tetrahydrofuran at −50° C. The mixture was allowed to warm to room temperature and stirred for 30 minutes. It was then heated to 60° C. and stirred overnight after which 100 ml of water was added to hydrolyse the silyl groups and the reaction mixture heated to 60° C. for 1 hour to ensure complete removal of the silyl groups. The reaction mixture was dried by passing it through a small bed of MgSO4, which was subsequently washed through with 60 ml diethyl ether. The solvent was removed to give 6.96 g bis(2-diethylphosphino-ethyl)-amine (Yield: 73%). 1H-NMR (C6D6) δ 1.12 (12H, d of t, CH2CH3, J=7.2 and 14.1 Hz), 1.38 (8H, q, CH2CH3, J=7.2), 1.60 (4H, t, (CH2)P, J=7.2) and 2.84 (4H, q, (CH2)N, J=7.8). 31P-NMR (C6D6) δ −26.02.
Quantity
6.72 g
Type
reactant
Reaction Step One
Quantity
47 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
8.18 g
Type
reactant
Reaction Step Two
Name
LiP(Et)2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.